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Compound of Interest

Compound Name: sec-Butyl methacrylate

Cat. No.: B1582641

Essential Safety and Handling Guide for sec-
Butyl Methacrylate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling sec-Butyl methacrylate, including detailed operational and disposal plans.

Chemical Identifier:

* Name: sec-Butyl methacrylate
e CAS Number: 2998-18-7

e UN Number: 3272[1]

Hazard Summary: sec-Butyl methacrylate is a flammable liquid and vapor that can cause
skin, eye, and respiratory irritation.[1] It is crucial to handle this chemical with appropriate
personal protective equipment (PPE) in a well-ventilated area.

Quantitative Safety Data

While specific occupational exposure limits for sec-Butyl methacrylate have not been
established by major regulatory bodies, it is recommended to adhere to the limits for related
compounds such as n-Butyl methacrylate and to always minimize exposure.[2]
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Parameter Value/Recommendation Source
Physical State Colorless to light yellow liquid TCI Chemicals
Flash Point 44 °C (111.2 °F) TCI Chemicals

H226: Flammable liquid and
vapourH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious TCI Chemicals[1]
eye irritationH335: May cause

respiratory irritation

Storage Temperature Refrigerated (0-10°C) TCI Chemicals

Butyl rubber, Nitrile rubber Methacrylate Producers
Recommended Gloves ] o
(short-term protection) Association[3]

) Organic vapor respirator (Type ) S
Recommended Respirator Afilter) Fisher Scientific[4]
ilter

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when
handling sec-Butyl methacrylate.

o Eye Protection: Wear chemical safety goggles or a face shield.[1]
o Skin Protection:

o Wear chemical-resistant gloves. Butyl and nitrile rubber gloves are recommended for
short-term protection.[3] Always inspect gloves for degradation or punctures before use.

o A flame-retardant and antistatic protective suit is recommended to prevent skin contact.[5]
o Respiratory Protection:
o Use in a well-ventilated area, preferably within a chemical fume hood.

o If ventilation is inadequate, a NIOSH/MSHA-approved respirator with an organic vapor
cartridge is necessary.[4]
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Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

o Ensure a safety shower and eyewash station are readily accessible.[3]

e Work within a properly functioning chemical fume hood.

o Gather all necessary equipment and reagents before starting.

¢ Inspect all PPE for integrity.

2. Handling:

e Ground and bond containers and receiving equipment to prevent static discharge.[6]
o Use spark-proof tools and explosion-proof equipment.[1][4]

¢ Avoid contact with skin, eyes, and clothing.[1]

o Keep the container tightly closed when not in use.

o Keep away from heat, sparks, open flames, and other ignition sources.[1]

3. Storage:

e Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]
o Refrigerated storage is recommended.[7]

» Store away from incompatible materials such as acids, bases, strong oxidizing agents, and
peroxides.[4]

Emergency Procedures

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water.[1] If skin irritation occurs, seek medical attention.[1]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If you
feel unwell, seek medical attention.[1]

e Spill:
o Evacuate the area and remove all ignition sources.
o Wear appropriate PPE, including respiratory protection.

o Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable,

closed container for disposal.[4]

Disposal Plan

All waste containing sec-Butyl methacrylate must be treated as hazardous waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[7]

Engage a licensed waste disposal company for removal.[7]

Do not dispose of it down the drain.[8]

Visualizations
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Caption: Workflow for Safe Handling of sec-Butyl Methacrylate.
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Caption: Logical Relationship of Safety Measures for sec-Butyl Methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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